Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H13ClN2O4 B8772676 Tert-butyl 4-chloro-2-nitrophenylcarbamate CAS No. 579474-19-4

Tert-butyl 4-chloro-2-nitrophenylcarbamate

Cat. No. B8772676
CAS RN: 579474-19-4
M. Wt: 272.68 g/mol
InChI Key: JXRYXFLIZMKRRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06949542B2

Procedure details

The title compound was prepared from (4-chloro-2-nitro-phenyl)-carbamic acid tert-butyl ester (Example A5) (22.12 g, 85 mmol) by reduction with SnCl2.2H2O according to the general procedure J (method b). Obtained as a red solid (13.93 g).
Name
(4-chloro-2-nitro-phenyl)-carbamic acid tert-butyl ester
Quantity
22.12 g
Type
reactant
Reaction Step One
Name
SnCl2.2H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6](=[O:18])[NH:7][C:8]1[CH:13]=[CH:12][C:11]([Cl:14])=[CH:10][C:9]=1[N+:15]([O-])=O)([CH3:4])([CH3:3])[CH3:2].O.O.Cl[Sn]Cl>>[C:1]([O:5][C:6](=[O:18])[NH:7][C:8]1[CH:13]=[CH:12][C:11]([Cl:14])=[CH:10][C:9]=1[NH2:15])([CH3:4])([CH3:2])[CH3:3] |f:1.2.3|

Inputs

Step One
Name
(4-chloro-2-nitro-phenyl)-carbamic acid tert-butyl ester
Quantity
22.12 g
Type
reactant
Smiles
C(C)(C)(C)OC(NC1=C(C=C(C=C1)Cl)[N+](=O)[O-])=O
Name
SnCl2.2H2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
O.O.Cl[Sn]Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)(C)OC(NC1=C(C=C(C=C1)Cl)N)=O
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 13.93 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.